4-Chloro-2-(methylsulfanyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidine

• IUPAC Name: 6-chloro-4-methylsulfanyl-8-oxa-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C10H6ClN3OS/c1-16-10-13-6-5-3-2-4-12-9(5)15-7(6)8(11)14-10/h2-4H,1H3
• InChI Key: PXJCORWHNOPULQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C(=N1)Cl)OC3=C2C=CC=N3
• Molecular Formula: C10H6ClN3OS
• DSSTOX Substance ID: DTXSID10670672
• Molecular Weight: 251.69 g/mol
• CAS RN: 1198475-41-0

Description

“4-Chloro-2-(methylsulfanyl)pyrido[3’,2’:4,5]furo[3,2-d]pyrimidine” is a compound that belongs to the class of pyrido[2,3-d]pyrimidines. Pyrido[2,3-d]pyrimidines are known for their broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines involves various methods. For instance, the 8-chloro derivatives of pyrido[3’,2’:4,5]thieno(furo)[3,2-d]pyrimidines can be refluxed with various amines to obtain the relevant pyrido[3’,2’:4,5]thieno(furo)[3,2-d]pyrimidin-8-amines.

Scientific Research Applications

Tyrosine Kinase Inhibitors

The substitution pattern of this molecule is being explored for its potential as a tyrosine kinase inhibitor. The combination of substituents at C2 and C4 is correlated with the biological activity desired for such heterocycles.

Receptor Selectivity

Researchers are investigating the selectivity of one receptor over another, which is usually determined by the substitution pattern at C5 and C6 of the molecule. This could lead to the development of more targeted therapies.

Chemical Synthesis

The compound is used in chemical synthesis processes to create new pyrido[2,3-d]pyrimidin-5-ones and related structures, which are valuable in medicinal chemistry.

Reference Standards

It is utilized as a high-quality reference standard in pharmaceutical testing to ensure accurate results. This is crucial for the validation of experimental outcomes.

Hazard and Safety Studies

The compound’s hazard statements and precautionary codes are being studied to understand its safety profile, which is essential for handling and usage in research settings.

Mechanism of Action

Target of Action

Similar compounds have been identified as inhibitors of phosphatidylinositol 3-kinase (pi3k) and protein tyrosine kinases . These enzymes play crucial roles in cellular processes such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them potential targets for therapeutic intervention.

Mode of Action

Based on the known actions of similar compounds, it can be hypothesized that this compound may interact with its targets, potentially inhibiting their activity and leading to changes in cellular processes .

Biochemical Pathways

If this compound acts as an inhibitor of pi3k and protein tyrosine kinases, it could potentially affect pathways related to cell growth, proliferation, and survival .

Result of Action

If this compound acts as an inhibitor of pi3k and protein tyrosine kinases, it could potentially lead to changes in cell growth, proliferation, and survival .